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Experimental Protocols for Key Findings

The primary data on sophoranone comes from standardized in vitro assays using human liver microsomes

(HLM:s). Here are the methodologies for the core experiments:

¢ Reversible Inhibition Assay (Cocktail Method) [1]: A mixture of HLMs (0.1 mg/mL final
concentration) and a cocktail of probe substrates for nine major CYP enzymes (CYP1A2, 2A6, 2B6,
2C8, 2C9, 2C19, 2D6, 2E1, and 3A4) was pre-incubated with sophoranone (concentration range: 0—
50 pM). The reaction was initiated by adding an NADPH-generating system and stopped with

acetonitrile. Metabolite formation for each CYP-specific reaction was quantified using LC-MS/MS.

e Inhibition Constant (Ki) Determination [1]: The mechanism of inhibition and Ki value for CYP2C9
were determined by monitoring the formation of the 4-hydroxytolbutamide metabolite from
tolbutamide. The reaction was run in HLMs at various concentrations of both tolbutamide (the
substrate) and sophoranone (the inhibitor). Data were analyzed using Lineweaver-Burk plots and non-

linear regression to fit to appropriate inhibition models, confirming competitive inhibition.

e Time-Dependent Inhibition (TDI) Assay [1]: HLMs were pre-incubated with sophoranone and
NADPH for 30 minutes. Subsequently, the probe substrate cocktail was added to initiate the reaction,
which was then quantified as in the reversible inhibition assay. The lack of a significant change in the

IC50 value after pre-incubation indicated that sophoranene is not a time-dependent inactivator.
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Lack of In Vitro-In Vivo Correlation

A critical finding from the research is that sophoranone's potent in vitro inhibition does not result in
significant drug interactions in vivo. Follow-up experiments identified two key physicochemical properties

responsible for this discrepancy [1]:

¢ Very Low Permeability: In Caco-2 cell assays, a model for predicting human intestinal absorption,
sophoranone showed very low apparent permeability (Papp value of 0.115 x 10-° cm/s), suggesting
it is poorly absorbed into the systemic circulation.

¢ High Plasma Protein Binding: Sophoranone was found to be highly bound (>99.9%) to plasma
proteins. This leaves only a tiny fraction of the absorbed drug unbound and free to interact with CYP
enzymes in the liver.

Comparative Data on Flavonoids

Sophoranone is one of many flavonoids studied for CYP inhibition. The table below provides a comparison

with other potent flavonoid inhibitors to contextualize its activity.

Compound Primary CYP R .
Class Inhibition Type Potency (Ki, uM)

Name Target

Sophoranone [1] Flavonoid CYP2C9 Competitive 0.50

[2]

Selamariscina A  Biflavonoid CYP2C8/ Competitive (CYP2C9) / 0.032 (CYP2C9) /

[3] CYP2C9 Noncompetitive (CYP2C8) 0.018 (CYP2C8)

Amentoflavone Biflavonoid CYP2C8 Noncompetitive 0.083

[3]

Myricetin [2] Flavonol CYP3A4 Mixed-type 5.00

Dendrobine [4] Alkaloid CYP2C19/ Competitive 5.22 (CYP2C19)/

CYP2D6 7.78 (CYP2D6)
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Visual Summary: From Experiment to Clinical
Implication

The following diagram illustrates the experimental workflow and the key finding regarding sophoranone's

activity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Lack of Correlation between In Vitro and In Vivo Studies on ... [pmc.ncbi.nim.nih.gov]
2. Drug interaction study of flavonoids toward CYP3A4 and ... [sciencedirect.com]

3. Strong and Selective Inhibitory Effects of the Biflavonoid ... [mdpi.com]

4. Thieme E-Journals - Planta Medica / Full Text - Thieme Connect [thieme-connect.com]

To cite this document: Smolecule. [Sophoranone competitive inhibition studies]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b577585#sophoranone-competitive-

inhibition-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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